Cas no 4524-93-0 (Cyclopentanecarbonyl chloride)
Cyclopentanecarbonyl chloride (CAS 4521-96-0) is a versatile organic reagent commonly employed in synthetic chemistry as an acylating agent. Its cyclopentane ring structure confers stability while maintaining reactivity, making it suitable for introducing the cyclopentanecarbonyl moiety into target molecules. The compound reacts efficiently with nucleophiles such as amines and alcohols to form amides or esters, respectively. It is particularly valued in pharmaceutical and agrochemical synthesis for constructing complex intermediates. Handling requires standard precautions for acyl chlorides, including moisture-free conditions due to its sensitivity to hydrolysis. Typical applications include peptide coupling, heterocycle functionalization, and polymer modification.
Cyclopentanecarbonyl chloride structure
Product Name:Cyclopentanecarbonyl chloride
CAS No:4524-93-0
MF:C6H9ClO
MW:132.588061094284
MDL:MFCD00001370
CID:45137
PubChem ID:78284
Update Time:2025-06-06
Cyclopentanecarbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentanecarbonyl chloride
- CYCLOPENTANECARBOXYLIC ACID CHLORIDE
- Cyclopentane carboxyl chloride
- Cyclopenanecarbonyl chloride
- Cyclopetanecarbonylchloride
- Cyclopentanecarbonylchloride
- WEPUZBYKXNKSDH-UHFFFAOYSA-N
- Cyclopentanecarbonyl chloride, 98%
- Cyclopentanecarbonyl Chloride 98%
- Cyclopentanoyl chloride
- PubChem13237
- cyclopentylformyl chloride
- cyclopentancarbonyl chloride
- Cyclopentylcarbonyl chloride
- (Chlorocarbonyl)cyclopentane
- cyclopentane carbonylchloride
- cyclopentyl carbonyl chloride
- cyclo
- HZV3Z32TX8
- PS-10939
- NS00045576
- W-106158
- C2391
- D89509
- 1-cyclopentanecarbonyl chloride
- MFCD00001370
- cyclopentan-ecarbonyl chloride
- 4524-93-0
- EN300-133628
- UNII-HZV3Z32TX8
- AKOS005256983
- A7126
- InChI=1/C6H9ClO/c7-6(8)5-3-1-2-4-5/h5H,1-4H
- DTXSID10196448
- FT-0624261
- Cyclopentane carbonyl chloride
- BP-11354
- cyclopentane carboxylic acid chloride
- EINECS 224-856-1
- SCHEMBL101983
-
- MDL： MFCD00001370
- Inchi： 1S/C6H9ClO/c7-6(8)5-3-1-2-4-5/h5H,1-4H2
- InChI Key： WEPUZBYKXNKSDH-UHFFFAOYSA-N
- SMILES： ClC(C1CCCC1)=O
- BRN： 1237147
Computed Properties
- Exact Mass: 132.03400
- Monoisotopic Mass: 132.034
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 94.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
Experimental Properties
- Color/Form: Pure liquid
- Density: 1.091 g/mL at 25 °C(lit.)
- Boiling Point: 161°C(lit.)
- Flash Point: Fahrenheit: 140 ° f
Celsius: 60 ° c - Refractive Index: n20/D 1.4622(lit.)
- Water Partition Coefficient: Reacts with water.
- PSA: 17.07000
- LogP: 1.94200
- Solubility: Uncertain
- Sensitiveness: Moisture Sensitive
Cyclopentanecarbonyl chloride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H226-H290-H314
- Warning Statement： P210-P233-P234-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
- Hazardous Material transportation number：UN 2920 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Packing Group：II
- Hazard Level：8
- Safety Term：8
- Packing Group：II
- Risk Phrases：R34
- HazardClass：8
- PackingGroup：II
Cyclopentanecarbonyl chloride Customs Data
- HS CODE：29162000
- Customs Data：
China Customs Code:
2916209090Overview:
2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
Cyclopentanecarbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 328316-5G |
Cyclopentanecarbonyl chloride |
4524-93-0 | 98% | 5G |
525.2 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 328316-25G |
Cyclopentanecarbonyl chloride |
4524-93-0 | 98% | 25G |
1749.26 | 2021-05-17 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023676-100g |
Cyclopentanecarbonyl chloride |
4524-93-0 | 98% | 100g |
￥3687 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023676-25g |
Cyclopentanecarbonyl chloride |
4524-93-0 | 98% | 25g |
￥1153 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023676-5g |
Cyclopentanecarbonyl chloride |
4524-93-0 | 98% | 5g |
￥336 | 2024-05-23 | |
| TRC | C992360-50mg |
Cyclopentanecarbonyl Chloride |
4524-93-0 | 50mg |
$ 58.00 | 2023-09-08 | ||
| TRC | C992360-100mg |
Cyclopentanecarbonyl Chloride |
4524-93-0 | 100mg |
$ 69.00 | 2023-09-08 | ||
| TRC | C992360-500mg |
Cyclopentanecarbonyl Chloride |
4524-93-0 | 500mg |
$ 86.00 | 2023-09-08 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C138861-25g |
Cyclopentanecarbonyl chloride |
4524-93-0 | >98.0%(GC) | 25g |
¥960.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C138861-100g |
Cyclopentanecarbonyl chloride |
4524-93-0 | >98.0%(GC) | 100g |
¥3072.90 | 2023-09-03 |
Cyclopentanecarbonyl chloride Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4524-93-0)Cyclopentanecarbonyl chloride
Order Number:sfd497
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4524-93-0)Cyclopentanecarbonyl chloride
Order Number:A7126
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):299.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4524-93-0)环戊基甲酰氯
Order Number:LE27065928
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:04
Price ($):discuss personally
Email:18501500038@163.com
Cyclopentanecarbonyl chloride Related Literature
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1. C-nucleosides. Part 2. Preparation of 2-[(1R,2S,3R,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]thiazole-4-carboxamide (‘carbocyclic’ tiazofurin) and its antipodeAllan P. Dishington,David C. Humber,Richard J. Stoodley J. Chem. Soc. Perkin Trans. 1 1993 57
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2. C-nucleosides. Part 2. Preparation of 2-[(1R,2S,3R,4R)-2,3-dihydroxy-4-(hydroxymethyl)cyclopentyl]thiazole-4-carboxamide (‘carbocyclic’ tiazofurin) and its antipodeAllan P. Dishington,David C. Humber,Richard J. Stoodley J. Chem. Soc. Perkin Trans. 1 1993 57
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Valentin Victor Jerca,Kathleen Lava,Bart Verbraeken,Richard Hoogenboom Polym. Chem. 2016 7 1309
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Luis Apaza Ticona,Javier Sánchez Sánchez-Corral,Alejandro Flores Sepúlveda,Carmen Soriano Vázquez,Carmen Hernán Vieco,ángel Rumbero Sánchez RSC Med. Chem. 2023 14 1377
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5. Synthesis of α-amino acids using amino acid γ-anion equivalents: synthesis of 5-oxo α-amino acids, homophenylalanine derivatives and pentenylglycinesRichard F. W. Jackson,Joanne L. Fraser,Neil Wishart,Barry Porter,Martin J. Wythes J. Chem. Soc. Perkin Trans. 1 1998 1903
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